Cas no 1804436-82-5 (2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804436-82-5
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4813845
• Update Time: 2025-07-22

2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-7-4(3-15)6(1-13)14-2-5(7)12/h2-3H,1,13H2
• InChI Key： PPKOYEVLEIVRAE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(C=O)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804436-82-5)

2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804436-82-5) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of an aminomethyl group, an iodine substituent, and a trifluoromethoxy moiety, offers a wide range of applications in the development of novel therapeutic agents and chemical probes.

The molecular structure of 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is particularly noteworthy for its potential in drug discovery. The presence of the aminomethyl group provides a reactive site for further chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities. The iodine substituent, on the other hand, can serve as a versatile handle for radiolabeling or as a precursor for further functionalization through cross-coupling reactions. The trifluoromethoxy moiety imparts unique electronic and steric properties, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the significance of 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antitumor activity against a range of cancer cell lines. The mechanism of action appears to involve the inhibition of specific kinases and signaling pathways that are crucial for cancer cell survival and proliferation. These findings underscore the potential of this compound as a lead structure for the development of novel anticancer agents.

In addition to its antitumor properties, 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde has also shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit selective inhibition of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The ability to modulate these enzymes could potentially lead to new treatments for these debilitating conditions.

The synthetic accessibility of 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is another key factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound, allowing for large-scale production and facile modification. One notable method involves the sequential functionalization of a pyridine scaffold using well-established organic reactions, such as Suzuki-Miyaura coupling and nucleophilic substitution. These synthetic strategies not only ensure high yields but also provide flexibility in introducing various functional groups to optimize biological activity.

The physicochemical properties of 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde, including its solubility, stability, and lipophilicity, have been extensively characterized. These properties are crucial for understanding the compound's behavior in biological systems and optimizing its formulation for drug delivery. For example, studies have shown that the introduction of polar functional groups can enhance water solubility, while maintaining sufficient lipophilicity to ensure good membrane permeability.

In conclusion, 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804436-82-5) represents a valuable building block in modern medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration and development into novel therapeutic agents. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.